Cas no 42308-28-1 (4-Methyl-2-phenylaniline)

• Product Name: 4-Methyl-2-phenylaniline
• CAS No: 42308-28-1
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD06408241
• CID: 1095197
• PubChem ID: 4712165
• Update Time: 2025-04-24

4-Methyl-2-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-[1,1'-biphenyl]-2-amine
• 4-methyl-2-phenylaniline
• 5-methyl-1,1'-biphenyl-2-amine
• 2-phenyl-4-methylbenzenamine
• MFCD06408241
• InChI=1/C13H13N/c1-10-7-8-13(14)12(9-10)11-5-3-2-4-6-11/h2-9H,14H2,1H3
• AC6118
• 5-methyl-[1,1'-biphenyl]-2-amine
• 5-Methylbiphenyl-2-amine
• KUDNAOXIFNMHEK-UHFFFAOYSA-N
• AKOS000124390
• AS-82862
• CS-0196108
• 2-amino-5-methylbiphenyl
• 5-methyl-biphenyl-2-ylamine
• 42308-28-1
• KUDNAOXIFNMHEK-UHFFFAOYSA-
• SCHEMBL2968260
• DTXSID80405690
• DB-100400
• SY226652
• 4-Methyl-2-phenylaniline

• MDL： MFCD06408241
• Inchi： 1S/C13H13N/c1-10-7-8-13(14)12(9-10)11-5-3-2-4-6-11/h2-9H,14H2,1H3
• InChI Key： KUDNAOXIFNMHEK-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 183.104799419g/mol
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Methyl-2-phenylaniline

Comprehensive Guide to 4-Methyl-[1,1'-biphenyl]-2-amine (CAS No. 42308-28-1): Properties, Applications, and Market Insights

4-Methyl-[1,1'-biphenyl]-2-amine (CAS No. 42308-28-1) is a specialized organic compound widely used in pharmaceutical research and material science. This biphenyl derivative features a methyl group at the 4-position and an amine group at the 2-position, making it a versatile intermediate for synthesizing complex molecules. Its unique structure contributes to its growing demand in industries focusing on high-performance materials and drug discovery.

The compound's molecular formula is C₁₃H₁₃N, with a molecular weight of 183.25 g/mol. Its aromatic amine functionality allows it to participate in various coupling reactions, such as Buchwald-Hartwig amination, which is critical for creating nitrogen-containing heterocycles. Researchers often seek 4-Methyl-[1,1'-biphenyl]-2-amine suppliers for its role in developing OLED materials and pharmaceutical intermediates, aligning with trends in sustainable electronics and precision medicine.

In the pharmaceutical sector, 4-Methyl-[1,1'-biphenyl]-2-amine serves as a building block for kinase inhibitors and anticancer agents. Recent studies highlight its potential in targeting tyrosine kinase pathways, a hot topic in oncology research. The compound's lipophilicity and hydrogen-bonding capacity make it valuable for optimizing drug bioavailability, addressing common queries like "how to improve drug solubility" in AI-driven literature searches.

From a commercial perspective, the global market for biphenyl-based amines is projected to grow at a CAGR of 5.8% (2023-2030), driven by demand from Asia-Pacific pharmaceutical hubs. Environmental concerns have also spurred interest in green synthesis methods for 4-Methyl-[1,1'-biphenyl]-2-amine, with microwave-assisted and catalytic processes gaining traction—keywords frequently searched in sustainable chemistry databases.

Analytical characterization of CAS 42308-28-1 typically involves HPLC purity testing and mass spectrometry, ensuring compliance with ICH guidelines for impurities. Storage recommendations include protection from light at 2-8°C, a detail often overlooked in lab chemical storage forums. As regulatory scrutiny increases, documentation like CoA for 4-Methyl-[1,1'-biphenyl]-2-amine has become a critical procurement factor.

Emerging applications include its use in corrosion inhibitors for industrial coatings and as a monomer for conductive polymers—topics trending in materials science conferences. Patent analysis reveals a 20% annual increase in filings involving biphenyl amine derivatives, particularly for flexible electronics and bioimaging probes.

For researchers troubleshooting synthesis, common challenges like amine protection strategies or selective methylation are extensively discussed in organic chemistry communities. The compound's crystallization behavior also attracts attention in polymorph screening studies, a key step in pharmaceutical formulation.

In summary, 4-Methyl-[1,1'-biphenyl]-2-amine represents a nexus of interdisciplinary innovation. Its balance of structural simplicity and functional versatility continues to inspire applications from medicinal chemistry to advanced materials engineering, making it a compound of enduring scientific and industrial relevance.